5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile

• Molecular Formula: C17H12N6S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]pyrazole-4-carbonitrile
• InChI: InChI=1S/C17H12N6S/c1-10-3-2-4-11(5-10)14-6-13-15(24-14)17(21-9-20-13)23-16(19)12(7-18)8-22-23/h2-6,8-9H,19H2,1H3
• InChI Key: UEHFXFMDWMMLJC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=CC3=C(S2)C(=NC=N3)N4C(=C(C=N4)C#N)N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC3=C(S2)C(=NC=N3)N4C(=C(C=N4)C#N)N

Description

5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile, also known as TH287, is a small molecule inhibitor that has been shown to have potential therapeutic applications in various cancers.

Mechanism of Action

5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile inhibits the activity of MTH1, which is an enzyme that is involved in the maintenance of nucleotide pools in cells. MTH1 prevents the incorporation of oxidized nucleotides into DNA, which can cause DNA damage and mutations. By inhibiting MTH1, 5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile allows oxidized nucleotides to be incorporated into DNA, leading to DNA damage and apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile has been shown to induce DNA damage and apoptosis in cancer cells. It has also been shown to inhibit tumor growth in mouse models of breast and lung cancer. 5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile has low toxicity and does not affect normal cells, making it a promising therapeutic agent for cancer treatment.

Advantages and Limitations for Lab Experiments

5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile has several advantages for lab experiments, including its low toxicity and specificity for cancer cells. However, it can be difficult to synthesize and is not readily available commercially. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for 5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile research, including exploring its potential therapeutic applications in other types of cancer, optimizing its synthesis method to increase yield and purity, and conducting clinical trials to evaluate its safety and efficacy in humans. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile can be synthesized using a multistep process involving the reaction of various reagents. The synthesis begins with the reaction of 3-methylthiophene-2-carboxylic acid with thionyl chloride to form 3-methylthiophene-2-carbonyl chloride. This intermediate is then reacted with 4-aminopyrazole to form 3-methylthieno[3,2-d]pyrimidin-4-yl)-1H-pyrazole-4-carbonyl chloride. The final step involves the reaction of this intermediate with ammonia to form 5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile.

Scientific Research Applications

5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile has been shown to have potential therapeutic applications in various cancers, including breast, lung, and prostate cancer. It has been shown to inhibit the activity of the DNA repair enzyme, MTH1, which is overexpressed in many cancer cells. By inhibiting MTH1, 5-amino-1-[6-(3-methylphenyl)thieno[3,2-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile can induce DNA damage and apoptosis in cancer cells.